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Compound of Interest

Compound Name: 1-Cyclobutylethan-1-amine

Cat. No.: B1592035

Introduction

1-Cyclobutylethan-1-amine (CAS No. 60637-96-9) is a primary aliphatic amine with a
molecular formula of CeH13sN and a molecular weight of 99.18 g/mol .[1][2] Its structure,
featuring a cyclobutyl ring attached to an ethylamine moiety, presents an interesting case for
spectroscopic analysis. This technical guide provides a comprehensive overview of the
expected spectroscopic data for this compound, including Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS).

As experimental spectra for this specific compound are not readily available in the public
domain, this guide will utilize predicted spectroscopic data. This approach, leveraging
established spectroscopic principles and prediction software, serves as a robust framework for
researchers, scientists, and drug development professionals in interpreting the spectral
characteristics of 1-cyclobutylethan-1-amine and related structures. The interpretation of
these spectra is fundamental to confirming the compound's identity and purity.

Molecular Structure and Spectroscopic Correlation

The structural features of 1-cyclobutylethan-1-amine are key to understanding its
spectroscopic signatures. The molecule consists of a four-membered cyclobutane ring, a chiral
center at the carbon bearing the amine group, a methyl group, and a primary amine group (-
NHz). Each of these components will give rise to characteristic signals in the NMR, IR, and MS
spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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